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Compound of Interest

Compound Name: 2,5-Bis(trimethylstannyl)thiophene

Cat. No.: B1590012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-
Bis(trimethylstannyl)thiophene, a key organometallic intermediate in organic synthesis and

materials science. It details the compound's chemical and physical properties, experimental

protocols for its synthesis, and its primary applications, with a focus on its role as a building

block for advanced materials.

Compound Identification and Properties
2,5-Bis(trimethylstannyl)thiophene is an organotin compound featuring a central thiophene

ring substituted with two trimethylstannyl groups at the 2 and 5 positions. This bifunctional

nature makes it an invaluable monomer for creating well-defined conjugated polymers and

oligomers through cross-coupling reactions.[1]

Table 1: Physicochemical Properties of 2,5-Bis(trimethylstannyl)thiophene
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Property Value Reference(s)

Molecular Weight 409.75 g/mol [2]

Molecular Formula C₁₀H₂₀SSn₂ [1][2][3]

CAS Number 86134-26-1 [1][2][4]

IUPAC Name

trimethyl-(5-

trimethylstannylthiophen-2-

yl)stannane

[1][3]

Synonyms

1,1′-(2,5-

thiophenediyl)bis[1,1,1-

trimethyl]stannane

[2]

Appearance
White to light yellow powder or

crystals
[1]

Melting Point 93-102 °C [2][4]

Solubility
Practically insoluble in water

(0.032 g/L at 25 °C)
[4][5]

Table 2: Spectroscopic Data

Spectroscopy Data Reference(s)

¹H NMR (in d₆-DMSO)

~7.34 ppm (singlet, 2H,

thiophene ring protons), ~0.4

ppm (singlet, 18H,

trimethylstannyl protons)

[1][6]

The symmetrical substitution of the trimethylstannyl groups is confirmed by the single peak

observed for the thiophene ring protons in the ¹H NMR spectrum.[1]

Synthesis and Reactivity
The primary synthetic route to 2,5-Bis(trimethylstannyl)thiophene involves the dilithiation of

thiophene, followed by quenching with an electrophilic tin source like trimethyltin chloride.[1][6]
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Materials:

Thiophene (2.3 mL, 28.4 mmol)

Tetramethylethylenediamine (TMEDA) (8.8 mL, 58 mmol)

n-Butyllithium (37.5 mL, 58 mmol)

Trimethyltin chloride (11.86 g, 60 mmol)

Hexane

Saturated ammonium chloride solution

Anhydrous sodium sulfate

Procedure:

To a solution of thiophene and tetramethylethylenediamine in 35 mL of hexane under a

nitrogen atmosphere, add n-butyllithium dropwise at 0°C.

Heat the reaction mixture at reflux for 30 minutes.

Cool the mixture to 0°C and add a solution of trimethyltin chloride in 20 mL of hexane

dropwise.

Allow the reaction mixture to warm to room temperature and stir for 24 hours.

Add 80 mL of saturated ammonium chloride solution and separate the layers.

Wash the organic layer twice with aqueous copper sulfate, dry over anhydrous sodium

sulfate, and remove the solvents under reduced pressure to yield a solid.

Recrystallize the solid from hexane to obtain 2,5-Bis(trimethylstannyl)thiophene as a

white solid (82% yield).
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Thiophene + TMEDA
in Hexane

n-Butyllithium (n-BuLi)
@ 0°C

1. Deprotonation

Reflux
(30 min)

2,5-Dilithiothiophene
Intermediate

Trimethyltin Chloride
(Me₃SnCl) in Hexane

@ 0°C

2. Stannylation

Stir at Room Temp
(24h)

Aqueous Workup
(NH₄Cl, CuSO₄)

3. Quenching & Purification

2,5-Bis(trimethylstannyl)thiophene

Click to download full resolution via product page

Synthesis workflow for 2,5-Bis(trimethylstannyl)thiophene.
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The trimethylstannyl groups are highly effective reactive handles for subsequent carbon-carbon

bond formation, particularly in palladium-catalyzed Stille coupling reactions.[1] The compound

can undergo site-selective transformations, allowing for precise and controlled functionalization

at the 2- and 5-positions of the thiophene ring.[1][7]

Applications in Materials Science and Drug
Development
The principal application of 2,5-Bis(trimethylstannyl)thiophene is as a monomer in Stille

coupling polymerizations.[1] By reacting it with various dihaloaromatic compounds, a wide array

of conjugated polymers can be synthesized. These polymers are crucial for the development of

organic electronics due to their unique electronic and optical properties.[1][3] They are integral

components in:

Organic Field-Effect Transistors (OFETs)

Organic Photovoltaics (OPVs) or solar cells

Organic Light-Emitting Diodes (OLEDs)

Reactants

2,5-Bis(trimethylstannyl)thiophene

Palladium Catalyst
(e.g., Pd(PPh₃)₄)

Dihaloaromatic
Comonomer (ArX₂)

π-Conjugated Polymer
(-[Thiophene-Ar]-)nStille Coupling

Trimethyltin Halide
(Me₃SnX)

Click to download full resolution via product page

Stille coupling polymerization using the target monomer.

While 2,5-Bis(trimethylstannyl)thiophene is primarily a synthetic intermediate, the thiophene

nucleus it contains is a "privileged pharmacophore" in medicinal chemistry.[8][9] Thiophene
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derivatives exhibit a wide range of biological activities, including anti-inflammatory,

antimicrobial, and anticancer properties.[8][10] Therefore, this compound serves as a strategic

starting material for synthesizing complex thiophene-containing molecules that can be

evaluated as potential drug candidates. Its ability to undergo selective functionalization allows

medicinal chemists to build molecular diversity around the thiophene core to optimize

therapeutic activity.

2,5-Bis(trimethylstannyl)thiophene

Key Synthetic Intermediate

Stille Coupling
Polymerization Selective Functionalization

π-Conjugated Polymers Complex Thiophene Derivatives

Applications

Organic Electronics
(OFETs, OPVs, OLEDs)

Medicinal Chemistry
(Drug Leads)

Click to download full resolution via product page

Role of the compound in materials and medicinal chemistry.

Safety and Handling
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Organotin compounds are highly toxic and should be handled with extreme caution by trained

personnel in a well-ventilated fume hood.

Table 3: Hazard Information

Hazard Classification GHS Statements

Signal Word Danger

Hazard Statements

H300 + H310 + H330: Fatal if swallowed, in

contact with skin or if inhaled.[2]H410: Very toxic

to aquatic life with long-lasting effects.[2]

Precautionary Statements

P262: Do not get in eyes, on skin, or on

clothing.[2]P273: Avoid release to the

environment.[2]P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[2]P302 + P352 + P310: IF ON SKIN:

Wash with plenty of water. Immediately call a

POISON CENTER/doctor.[2]P304 + P340 +

P310: IF INHALED: Remove person to fresh air

and keep comfortable for breathing. Immediately

call a POISON CENTER/doctor.[2]

Storage Class
6.1A - Combustible, acutely toxic Cat. 1 and 2 /

very toxic hazardous materials.[2]

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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